Cas no 19541-72-1 (3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine)

• Product Name: 3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine
• CAS No: 19541-72-1
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 4787849
• Update Time: 2025-11-03

3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C9H10N4/c1-7-5-9(10)13(12-7)8-3-2-4-11-6-8/h2-6H,10H2,1H3
• InChI Key： HHXQACNGEJSLLG-UHFFFAOYSA-N
• SMILES： N1(C2C=NC=CC=2)C(=CC(C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 365.1±32.0 °C at 760 mmHg
• Flash Point: 174.6±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine

Comprehensive Guide to 3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine (CAS No. 19541-72-1): Properties, Applications, and Market Insights

The compound 3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine (CAS No. 19541-72-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique structural framework combining a pyridine ring and a pyrazole ring, making it a versatile intermediate for various synthetic applications. Researchers and industry professionals frequently search for "3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine uses" and "CAS 19541-72-1 supplier," reflecting its growing importance in specialized chemical markets.

From a chemical perspective, 3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine exhibits interesting properties due to its molecular architecture. The presence of both pyridine and pyrazole moieties contributes to its potential as a building block in medicinal chemistry. Current trends in drug discovery highlight the demand for "pyridine-pyrazole hybrids" as privileged scaffolds in kinase inhibitor development, aligning with this compound's structural advantages. The amino group at the 5-position of the pyrazole ring offers additional modification possibilities, making it valuable for structure-activity relationship studies.

The synthesis of 3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine typically involves multi-step organic transformations, with researchers often searching for "19541-72-1 synthesis method" and "pyrazole-amine preparation." Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the industry's shift toward sustainable production methods. Analytical characterization of this compound includes standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, which are crucial for quality control in research and industrial applications.

In pharmaceutical applications, 3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine serves as a key intermediate for potential therapeutic agents. The surge in searches for "pyrazole derivatives in drug discovery" and "small molecule kinase inhibitors" relates directly to this compound's utility. Its structural features make it particularly interesting for developing compounds targeting inflammatory pathways and metabolic disorders. Recent patent literature reveals growing interest in similar pyridine-pyrazole hybrids for their potential in addressing unmet medical needs.

The agrochemical sector also shows interest in 3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine, as evidenced by searches for "pyrazole pesticides" and "heterocyclic agrochemicals." The compound's framework appears in several crop protection agents, where its structural elements contribute to binding affinity with biological targets. This dual applicability in pharmaceutical and agrochemical domains makes CAS 19541-72-1 a compound of significant commercial interest, with market analysts tracking its availability and pricing trends.

From a regulatory standpoint, 3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine is not classified as hazardous under current major chemical regulations, though proper handling procedures should always be followed. Quality specifications for this compound typically include parameters such as "purity ≥98%" and "residual solvent limits," which are critical for research and industrial applications. Suppliers often highlight these specifications in response to customer inquiries about "high purity 19541-72-1" and "analytical standards."

The commercial landscape for 3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine features both specialized chemical manufacturers and distributors catering to research institutions and industrial clients. Market intelligence reveals growing demand for this pyrazole derivative, particularly in regions with strong pharmaceutical and agrochemical industries. Price fluctuations often correlate with raw material availability and production capacity, making "19541-72-1 market trends" a relevant search term for procurement professionals.

Recent scientific literature highlights novel applications of 3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine in materials science, particularly in the development of functional organic materials. This expansion beyond traditional applications aligns with broader trends in "multipurpose heterocyclic compounds" research. The compound's electronic properties and potential for derivatization make it interesting for optoelectronic applications, adding another dimension to its commercial potential.

Storage and handling recommendations for 3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine typically suggest protection from moisture and oxidation, with many suppliers offering the material in amber glass containers under inert atmosphere. These precautions address common customer concerns about "compound stability" and "long-term storage conditions," which are particularly important for research laboratories maintaining chemical inventories.

Future prospects for 3-Methyl-1-(pyridin-3-yl)-1H-pyrazol-5-amine appear promising, with ongoing research exploring its potential in various domains. The compound's versatility as a chemical building block ensures continued interest from both academic and industrial researchers. As synthetic methodologies advance and new applications emerge, CAS 19541-72-1 is likely to maintain its position as a valuable specialty chemical in the heterocyclic compound market.